Cas no 1015433-96-1 (Methyl 4,5-difluoro-2-nitrobenzoate)

Methyl 4,5-difluoro-2-nitrobenzoate is a fluorinated aromatic ester with a nitro functional group, commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of fluorine atoms, which enhance metabolic stability and bioavailability in active compounds, and the nitro group, which serves as a versatile handle for further chemical modifications. The methyl ester moiety provides additional reactivity for hydrolysis or transesterification. This compound is particularly valuable in the development of fluorinated bioactive molecules, where precise substitution patterns are critical for optimizing potency and selectivity. High purity and consistent quality make it suitable for research and industrial applications.

Methyl 4,5-difluoro-2-nitrobenzoate structure

1015433-96-1 structure

Product Name:Methyl 4,5-difluoro-2-nitrobenzoate

CAS No:1015433-96-1

MF:C₈H₅F₂NO₄

MW:217.126409292221

MDL:MFCD11042825

CID:839419

Update Time:2025-06-09

Methyl 4,5-difluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- 4,5-DIFLUORO-2-NITROBENZOIC ACID METHYL ESTER
- METHYL 4,5-DIFLUORO-2-NITROBENZOATE
- methyl 3,4-difluoro-6-nitro benzoate
- Methyl-4,5-Difluoro-2-NitroBenzoate
- KSC914E0T
- JHWZADUIXGMAKM-UHFFFAOYSA-N
- WT077
- Methyl4,5-Difluoro-2-nitrobenzoate
- methyl 3,4-difluoro-6-nitrobenzoate
- CK1190
- TRA0071763
- CM12686
- AS01248
- SY024507
- ST240722
- Methyl 4,5-difluoro-2-nitrobenzoate
- MDL： MFCD11042825
- Inchi： 1S/C8H5F2NO4/c1-15-8(12)4-2-5(9)6(10)3-7(4)11(13)14/h2-3H,1H3
- InChI Key： JHWZADUIXGMAKM-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 217.01900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 268
XLogP3: 1.9
Topological Polar Surface Area: 72.1

Experimental Properties

Density: 1.471
Boiling Point: 288.2℃ at 760 mmHg
Flash Point: 128℃
PSA: 72.12000
LogP: 2.18280

Methyl 4,5-difluoro-2-nitrobenzoate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4,5-difluoro-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008224-250mg	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	97%	250mg	$470.40	2023-09-04
Alichem	A015008224-500mg	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	97%	500mg	$839.45	2023-09-04
Alichem	A015008224-1g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	97%	1g	$1460.20	2023-09-04
Fluorochem	211000-1g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	95%	1g	￡10.00	2022-03-01
Fluorochem	211000-5g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	95%	5g	￡36.00	2022-03-01
Fluorochem	211000-10g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	95%	10g	￡62.00	2022-03-01
Fluorochem	211000-25g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	95%	25g	￡123.00	2022-03-01
Chemenu	CM162162-25g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	95%	25g	$143	2021-06-16
Chemenu	CM162162-100g	Methyl 4,5-difluoro-2-nitrobenzoate	1015433-96-1	95%	100g	$355	2021-06-16
TRC	M303773-250mg	Methyl 4,5-Difluoro-2-nitrobenzoate	1015433-96-1		250mg	$ 50.00	2022-06-04

Methyl 4,5-difluoro-2-nitrobenzoate Production Method

Methyl 4,5-difluoro-2-nitrobenzoate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1015433-96-1)Methyl 4,5-difluoro-2-nitrobenzoate

Order Number:A856959

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:03

Price ($):733.0

Email:sales@amadischem.com

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